NbOx overlayers protecting a NiMo alloy electrode realizing high-efficiency and durable intermittent water electrolysis†
Materials Chemistry Frontiers Pub Date: 2023-10-04 DOI: 10.1039/D3QM00766A
Abstract
The integration of electrocatalytic water splitting with renewable electricity is a promising approach for hydrogen production. However, the development of high-performance and earth-abundant catalysts of the hydrogen evolution reaction (HER) that can accommodate the fluctuation of renewable energy systems remains a challenge. NiMo electrodes are stable under continuous energy supply, but unfortunately, they decay rapidly when subjected to intermittent working conditions. To address this issue, we have deposited an NbOx overlayer on the NiMo electrode, which effectively suppresses the leaching of Mo species and ultimately improves the HER stability. This research is a step towards transitioning NiMo electrodes from the laboratory to industrial applications and is expected to contribute to the advancement and utilization of hydrogen energy.
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Journal Nameļ¼Materials Chemistry Frontiers
Research Products
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CAS no.: 18879-80-6
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BenzoBthiophene-7-carbaldehyde
CAS no.: 10134-91-5
